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This guide provides researchers, scientists, and drug development professionals with essential
information and troubleshooting advice for accurately resuspending and quantifying small
interfering RNA (siRNA). Following these protocols is critical for achieving reliable and
reproducible results in RNAI experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended buffer for resuspending lyophilized siRNA?

Al: For resuspending lyophilized siRNA, it is crucial to use RNase-free solutions to prevent
degradation. The most commonly recommended options are:

» RNase-free water: Suitable for short-term storage of concentrated stocks.[1]

e 1x TE Buffer (10 mM Tris-HCI, pH 7.5; 0.1 mM EDTA): This buffer can help chelate metal
ions and maintain a stable pH, which reduces RNA degradation.[2]

o Proprietary siRNA resuspension buffers: Many suppliers provide an optimized buffer solution,
often as a 5x concentrate that needs to be diluted with RNase-free water.[1][3] The
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composition of one such 1x buffer is 60 mM KCI, 6 mM HEPES-pH 7.5, and 0.2 mM MgCI2.
[1]

Q2: What is the ideal stock concentration for resuspended siRNA?

A2: A stock concentration between 20-100 uM is generally recommended.[2][4] Concentrated
stocks of 20 pM or more are common; however, for high-throughput screening on robotic
platforms, stock solutions of 1-10 uM may be more suitable for dilution schemes.[3]

Q3: How do I calculate the volume of buffer needed to achieve a specific stock concentration?

A3: The calculation is based on the amount of sSiRNA provided (usually in nanomoles, nmol)
and your desired final concentration (in micromolar, pM). The formula is:

Volume (uL) = (Amount of siRNA (nmol) * 1000) / Desired Concentration (uM)

For example, to resuspend 20 nmol of siRNA to a 50 uM stock solution: Volume (uL) = (20
nmol * 1000) / 50 uM = 400 uL.[2][5]

Q4: How should | store my siRNA once it is resuspended?
A4: Proper storage is critical to maintain siRNA integrity.
e Short-term storage: Resuspended siRNA can be stored at 4°C for up to 6 weeks.[1]

e Long-term storage: For long-term storage, it is best to store aliquots at -20°C or -80°C in a
non-frost-free freezer.[4][6] Aliquoting is recommended to minimize the number of freeze-
thaw cycles. Repeated freezing and thawing (more than 3-5 times) is not recommended as it
can compromise SiRNA stability.[4] Lyophilized siRNA is stable for at least one year at -20°C.

[7]

Experimental Protocols
Protocol for siRNA Resuspension

This protocol outlines the steps for properly resuspending lyophilized siRNA to create a stock
solution.
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» Preparation: Before opening, briefly centrifuge the tube containing the lyophilized siRNA
pellet to ensure all the material is at the bottom of the tube.[1]

o Buffer Addition: Carefully add the calculated volume of the appropriate RNase-free
resuspension buffer to the siRNA pellet.

e Mixing: To ensure the siRNA is fully dissolved, pipette the solution up and down 3-5 times,
being careful to avoid introducing bubbles.[1]

 Incubation: For complete resuspension, incubate the solution on an orbital shaker for 30-90
minutes at room temperature.[1][3]

» Final Centrifugation: Briefly centrifuge the tube again to collect the entire volume of the
resuspended siRNA solution at the bottom.[1]

o Storage: The siRNA stock solution is now ready for use or can be stored as described in the
storage guidelines above.

Protocol for Quantifying siRNA Concentration using UV
Spectrophotometry

UV spectrophotometry is the most common method for determining the concentration of nucleic
acids.

¢ Instrument Setup: Turn on the UV spectrophotometer and allow the lamps to warm up.
Select the nucleic acid quantification mode. If using a standard spectrophotometer, use
quartz cuvettes.

» Blanking: Use the same buffer your siRNA is resuspended in to blank the instrument. This
ensures that any absorbance from the buffer components is subtracted from the sample
reading.

o Sample Preparation: If your stock solution is highly concentrated, prepare a dilution using the
same resuspension buffer. Absorbance values are most accurate between 0.15 and 0.6.[3][4]

e Measurement: Measure the absorbance of your siRNA sample at 260 nm (A260).
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e Concentration Calculation: Use the Beer-Lambert law to calculate the concentration:
Concentration (ug/mL) = A260 * Conversion Factor * Dilution Factor

For dsRNA (siRNA), the conversion factor is approximately 60 pug/mL for an A260 of 1.0.[4]

To convert the concentration from pg/mL to uM, you will need the molecular weight of the
siRNA. The average molecular weight of a typical 21-mer siRNA duplex is approximately
13,300 g/mol .[2][4]

Concentration (uM) = (Concentration (ug/mL) / Molecular Weight ( g/mol )) * 1000

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Lower than expected
concentration after

resuspension

1. Incomplete resuspension of
the siRNA pellet.[3] 2. The
presence of salts in the
resuspension buffer can
decrease the absorbance
reading.[1][3] 3. The sample is
too diluted for an accurate
reading.[3][4] 4. Pipetting
inaccuracies when preparing

dilutions.

1. Ensure the pellet is fully
dissolved by following the
incubation and mixing steps in
the resuspension protocol. You
can also try gently heating the
sample to 56°C for 5 minutes
and allowing it to cool to room
temperature.[3] 2. For the most
accurate spectrophotometric
analysis, resuspend the siRNA
in RNase-free water for the
measurement, and then add
the appropriate volume of a
concentrated buffer to achieve
the final desired buffer
composition.[1][3] 3. Prepare a
more concentrated sample for
measurement. 4. Use
calibrated pipettes and proper

pipetting techniques.

A260/A280 ratio is below 1.8

Protein contamination.

While less common with
synthetic siRNA, a low
A260/A280 ratio indicates the
presence of proteins. Consider
the purity of your reagents. For
high-quality RNA, this ratio
should be ~2.0.[8]

Inconsistent experimental

results

1. siRNA degradation due to
RNase contamination. 2.
Inaccurate initial stock
concentration. 3. Multiple
freeze-thaw cycles of the stock

solution.[4]

1. Always use RNase-free tips,
tubes, and buffers. Wear
gloves during all handling
steps. 2. Re-quantify your
siRNA stock solution using the
protocol above. 3. Aliquot your
siRNA stock into smaller

volumes to avoid repeated
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freezing and thawing of the

main stock.[7]

Data Presentation

Table 1: Recommended Resuspension Volumes for a 20 uM Stock Concentration

Amount of siRNA (nmol) Volume of Buffer to Add (uL)
1 50

5 250

10 500

20 1000

Table 2: Common Conversion Factors for Nucleic Acid Quantification

Conversion Factor (ug/mL

Nucleic Acid Type Average A260 for 1 pg/mL per A260 unit
dsDNA 0.020 50

SSDNA 0.027 37

SSRNA 0.025 40

dsRNA (siRNA) ~0.0167 ~60[4]

Visual Guides
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Caption: Workflow for siRNA resuspension and validation.
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Caption: Troubleshooting low siRNA concentration readings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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